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Compound of Interest

Compound Name: NS004

Cat. No.: B1680083 Get Quote

Introduction
NS004 is a research compound identified as a potent activator of the large-conductance Ca2+-

activated potassium channels (BK channels or BKCa).[1][2][3] These channels are crucial

regulators of neuronal excitability and smooth muscle tone.[4] By activating BK channels,

NS004 can modulate cellular membrane potential, leading to a range of physiological effects.[4]

The compound has been investigated for its potential therapeutic applications, including in

conditions such as cystic fibrosis and as an inhibitor of mitochondrial function in glioma cells.

This document provides an overview of the available information on NS004 and outlines

general protocols for its use in preclinical research.

Chemical Information:

IUPAC Name: 1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-

2-one

CAS Number: 141797-92-4

Mechanism of Action: BK channel activator[1][3]

Preclinical Data: Dosage and Administration
Note: Extensive literature searches did not yield specific quantitative data on the dosage and

administration of NS004 in preclinical in vivo models. The information available is primarily from
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in vitro studies. Researchers should perform dose-ranging and toxicity studies to determine the

appropriate dosage and administration route for their specific animal model and experimental

goals.

In Vitro Studies
The following table summarizes the concentrations of NS004 used in published in vitro

experiments. This data can serve as a starting point for designing in vivo studies.

Cell/Tissue Type
Concentration
Range

Observed Effect Reference

Porcine coronary

arterial cells
0.5 - 50 µM

Concentration-

dependent

augmentation of

whole-cell K+ current.

Moderate inhibition at

0.5-10 µM and robust

stimulation at 50 µM

depending on holding

potential.

[5]

Guinea-pig isolated

trachea
0.1 - 30 µM

Concentration-related

relaxations on the

spontaneous tone.

[2]

Human glioma LN229

cells
EC50: 5.4+/-0.8 µM

Decrease in

mitochondrial

membrane potential

and inhibition of the

mitochondrial

respiratory chain.

[6]

GH3 cells and rat

brain channels (in lipid

bilayers)

Not specified

Increased channel

mean open time,

decreased intermittent

time, and increased

voltage/calcium

sensitivity.

[1][3]
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Signaling Pathway
NS004 exerts its effects primarily through the activation of BK channels. The following diagram

illustrates the general signaling pathway.

Cell Membrane

NS004 BK Channel (α and β subunits)Activates K+ ionsIncreases efflux HyperpolarizationLeads to Physiological Response
(e.g., Smooth Muscle Relaxation,
Reduced Neuronal Excitability)

Click to download full resolution via product page

Caption: Signaling pathway of NS004.

Experimental Protocols
General Protocol for In Vitro Patch-Clamp
Electrophysiology
This protocol is a general guideline for assessing the effect of NS004 on BK channels in

isolated cells, based on methodologies described in the literature.[5]

1. Cell Preparation:

Isolate single smooth muscle cells from the tissue of interest (e.g., porcine coronary artery)
using enzymatic digestion.
Maintain the cells in a suitable physiological saline solution.

2. Patch-Clamp Recording:

Use the whole-cell patch-clamp technique to record potassium currents (IK).
Hold the cell membrane potential at a desired level (e.g., -60 mV or 0 mV) to observe state-
dependent effects.
Apply depolarizing voltage steps to elicit outward K+ currents.

3. Application of NS004:
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Prepare stock solutions of NS004 in a suitable solvent (e.g., DMSO).
Dilute the stock solution to the desired final concentrations (e.g., 0.5 µM to 50 µM) in the
extracellular recording solution.
Perfuse the cells with the NS004-containing solution and record the changes in IK.

4. Data Analysis:

Measure the amplitude and kinetics of the K+ currents before and after the application of
NS004.
Construct concentration-response curves to determine the potency (EC50) of NS004.

Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for investigating the effects of NS004 in vitro.

Preparation

Experimentation

Data Analysis

Cell/Tissue Isolation

Patch-Clamp Electrophysiology Functional Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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